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"17670-06-3
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- InChI:
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InChI=1S/C27H30O17.ClH/c28-6-16-19(34)21(36)23(38)26(43-16)41-14-4-9(30)3-13-10(14)5-15(25(40-13)8-1-11(31)18(33)12(32)2-8)42-27-24(39)22(37)20(35)17(7-29)44-27;/h1-5,16-17,19-24,26-29,34-39H,6-7H2,(H3-,30,31,32,33);1H/t16-,17-,19-,20-,21+,22+,23-,24-,26-,27-;/m1./s1
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Delphin chloride analytical standard provided with w/w absolute assay, to be used for quantitative titration.
Delphinidin 3, 5-diglucoside, also known as delphin or aurobanin a, belongs to the class of organic compounds known as anthocyanidin-5-o-glycosides. These are phenolic compounds containing one anthocyanidin moiety which is O-glycosidically linked to a carbohydrate moiety at the C5-position. Delphinidin 3, 5-diglucoside exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, delphinidin 3, 5-diglucoside is primarily located in the cytoplasm. Delphinidin 3, 5-diglucoside can be converted into delphinidin. Outside of the human body, delphinidin 3, 5-diglucoside can be found in a number of food items such as common pea, common grape, green bean, and mung bean. This makes delphinidin 3, 5-diglucoside a poten...